Cas no 2809-49-6 (1-Piperidinebutanenitrile,a-ethyl-a-phenyl-)

• Product Name: 1-Piperidinebutanenitrile,a-ethyl-a-phenyl-
• CAS No: 2809-49-6
• MF: C₁₇H₂₄N₂
• MW: 256.385864257813
• CID: 262388
• PubChem ID: 17763
• Update Time: 2025-04-19

1-Piperidinebutanenitrile,a-ethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile,a-ethyl-a-phenyl-
• 2-ethyl-2-phenyl-4-piperidin-1-ylbutanenitrile
• 2-Aethyl-2-phenyl-4-piperidino-butyronitril
• 2-ethyl-2-phenyl-4-piperidino-butyronitrile
• 2-Phenyl-2-(2-piperidinoethyl)butyronitrile
• 3-cyano-3-phenyl-5-(1-piperidino)-pentane
• AC1L2AMT
• BRN 0023171
• BUTYRONITRILE, 2-PHENYL-2-(2-PIPERIDINOETHYL)-
• CTK8H9862
• LS-48271
• 2-ETHYL-2-PHENYL-4-(PIPERIDIN-1-YL)BUTANENITRILE
• 4-20-00-01089 (Beilstein Handbook Reference)
• 2809-49-6
• DTXSID30950822
• SCHEMBL11649850

• Inchi： 1S/C17H24N2/c1-2-17(15-18,16-9-5-3-6-10-16)11-14-19-12-7-4-8-13-19/h3,5-6,9-10H,2,4,7-8,11-14H2,1H3
• InChI Key： FMLRYJANQCJZDM-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CCC(C#N)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 256.19412
• Monoisotopic Mass: 256.193949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.6

Experimental Properties

• Density: 1.001
• Boiling Point: 400.2°Cat760mmHg
• Flash Point: 167.8°C
• Refractive Index: 1.524
• PSA: 27.03